4-Bromo-2-(4-methylsulfanylphenoxy)-phenylamine
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, starting with a simple phenylamine. The bromine atom could be added through electrophilic aromatic substitution, and the methylsulfanyl group could be introduced through a nucleophilic aromatic substitution .Molecular Structure Analysis
The molecular structure of this compound would be characterized by the planar phenyl ring, with the various substituents adding to the complexity of the molecule. The electron-withdrawing bromine atom and the electron-donating methylsulfanyl group would influence the electron distribution in the molecule, potentially making it reactive .Chemical Reactions Analysis
The compound could participate in various chemical reactions. The bromine atom is a good leaving group, so it could be replaced by other groups in nucleophilic substitution reactions. The amine group could act as a base or a nucleophile, participating in acid-base reactions or forming new bonds with electrophiles.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its molecular structure. The presence of the polar amine group and the nonpolar methylsulfanyl group could give it unique solubility properties. The bromine atom could make the compound denser than similar compounds without halogens .Mechanism of Action
Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s used as a drug, the amine group could interact with biological targets, such as enzymes or receptors. If it’s used as a reactant in a chemical reaction, its reactivity would be influenced by the functional groups present in the molecule.
properties
IUPAC Name |
4-bromo-2-(4-methylsulfanylphenoxy)aniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNOS/c1-17-11-5-3-10(4-6-11)16-13-8-9(14)2-7-12(13)15/h2-8H,15H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VXPUBYZZFBGOTJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)OC2=C(C=CC(=C2)Br)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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